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Compound of Interest

Compound Name:
Resveratrol-3-O-beta-D-

glucuronide-13C6

Cat. No.: B15555394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

associated with the Certificate of Analysis (CofA) for Resveratrol-3-O-β-D-glucuronide-¹³C₆.

This stable isotope-labeled internal standard is critical for the accurate quantification of

resveratrol and its metabolites in various biological matrices. This document outlines the typical

analytical data, detailed experimental protocols, and relevant biological signaling pathways.

Certificate of Analysis Data
The following tables summarize the quantitative and qualitative data typically presented in a

Certificate of Analysis for Resveratrol-3-O-β-D-glucuronide-¹³C₆.

Table 1: Identity and General Properties
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Parameter Specification

Product Name Resveratrol-3-O-β-D-glucuronide-¹³C₆

Synonyms

trans-Resveratrol-3-O-β-D-glucuronide-¹³C₆, 3-

Hydroxy-5-[(1E)-2-(4-hydroxyphenyl-

¹³C₆)ethenyl]phenyl β-D-Glucopyranosiduronic

Acid

Molecular Formula C₁₄¹³C₆H₂₀O₉

Molecular Weight 410.32 g/mol [1][2]

CAS Number 387372-17-0 (unlabeled)[1]

Appearance Off-white to white solid[3]

Storage 2-8°C, protected from light and moisture[2]

Table 2: Analytical Data
Test Method Specification

Purity HPLC ≥98%

Isotopic Enrichment Mass Spectrometry ≥99% ¹³C

¹H NMR Conforms to structure

Mass Spectrum Conforms to structure

Solubility
Soluble in DMSO and

Methanol

Experimental Protocols
Detailed methodologies for the key analytical tests cited in the Certificate of Analysis are

provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
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This method is used to determine the chemical purity of Resveratrol-3-O-β-D-glucuronide-¹³C₆.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

Mobile Phase: A gradient of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g.,

acetonitrile).

Gradient Program:

0-5 min: 95% A, 5% B

5-20 min: Gradient to 50% A, 50% B

20-25 min: Hold at 50% A, 50% B

25-30 min: Return to 95% A, 5% B

Flow Rate: 1.0 mL/min.

Detection: UV at 306 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a standard solution of the test article in the mobile phase.

Inject the solution into the HPLC system.

Monitor the chromatogram for the main peak and any impurities.

Calculate the purity by dividing the area of the main peak by the total area of all peaks.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity Confirmation
This method confirms the molecular weight and the level of ¹³C isotopic enrichment.
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Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a

liquid chromatography system (LC-MS).

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Scan Range: m/z 100-1000.

Procedure:

Introduce the sample into the mass spectrometer via direct infusion or LC.

Acquire the mass spectrum.

Confirm the presence of the [M-H]⁻ ion for Resveratrol-3-O-β-D-glucuronide-¹³C₆ at

approximately m/z 409.

Analyze the isotopic distribution of the molecular ion peak to determine the percentage of

¹³C enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy is used to confirm the chemical structure of the molecule.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated methanol (CD₃OD).

Procedure:

Dissolve a small amount of the sample in the deuterated solvent.

Acquire the ¹H NMR spectrum.

Process the spectrum (Fourier transform, phase correction, and baseline correction).

Compare the chemical shifts, splitting patterns, and integration of the observed protons

with the expected structure of Resveratrol-3-O-β-D-glucuronide. The presence of the ¹³C
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label will result in characteristic splitting of adjacent proton signals.

Biological Signaling Pathways
Resveratrol, the parent compound of Resveratrol-3-O-β-D-glucuronide, is known to modulate

several key signaling pathways involved in inflammation, oxidative stress, and cellular aging.

The glucuronidated metabolite may also exhibit biological activity or serve as a prodrug that is

converted back to resveratrol in tissues.

SIRT1 Signaling Pathway
Resveratrol is a well-known activator of Sirtuin 1 (SIRT1), a NAD⁺-dependent deacetylase.[4]

[5][6][7] This pathway is crucial for regulating cellular metabolism, stress resistance, and

longevity.
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Resveratrol activates SIRT1, leading to various cellular benefits.

Anti-Inflammatory Signaling via NF-κB Inhibition
Resveratrol can suppress inflammation by inhibiting the NF-κB (Nuclear Factor kappa-light-

chain-enhancer of activated B cells) signaling pathway.[3][8][9]
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Resveratrol inhibits the NF-κB inflammatory pathway.

Antioxidant Response via Nrf2 Activation
Resveratrol can enhance the cellular antioxidant defense system by activating the Nrf2

(Nuclear factor erythroid 2-related factor 2) pathway.[10][11]
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Resveratrol activates the Nrf2 antioxidant pathway.

This technical guide provides essential information for the effective use of Resveratrol-3-O-β-D-

glucuronide-¹³C₆ in research and development. For further details, please refer to the specific

Certificate of Analysis provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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